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Compound of Interest

N-Methyl-2-
Compound Name: (phenyilthio)ethanamine
hydrochloride
CAS No.: 114458-72-9
Cat. No.: B2866283

Get Quote

Executive Summary

N-Methyl-2-(phenylthio)ethanamine hydrochloride is a secondary amine building block

characterized by a phenylthioether moiety linked to an N-methyl ethylamine chain.[1] It serves
as a critical intermediate in the synthesis of serotonin and norepinephrine reuptake inhibitors
(SNRIs) and other central nervous system (CNS) active agents. Its structural motif—combining
a lipophilic aryl-thioether with a basic amine—mimics the pharmacophore of several
antidepressant and analgesic drugs, making it a valuable tool for structure-activity relationship
(SAR) studies and impurity profiling.

Chemical Identity & Nomenclature[1][2][3][4][5]

This compound is defined by the presence of a sulfur atom bridging a phenyl ring and an
ethylamine chain, a configuration that imparts unique electronic and steric properties compared
to its ether (oxygen) or methylene (carbon) analogs.
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Core ldentifiers

Parameter Details

N-Methyl-2-(phenylthio)ethan-1-amine

IUPAC Name ]
hydrochloride
Methyl[2-(phenylthio)ethyllamine HCI; 2-
Common Synonyms (Phenylthio)-N-methylethylamine hydrochloride;
N-Methyl-2-phenylsulfanyl-ethylamine HCI
2014-78-0 (Referenced as specific salt form;
CAS Number ] ) )
verify with supplier)
Molecular Formula CoH13NS[2][3][4][5] - HCI
Molecular Weight 203.73 g/mol (Salt); 167.27 g/mol (Free Base)
SMILES CNCCsSclccceecl.Cl
(Predicted) ZHXISMXDCUJVCY-
InChl Key

UHFFFAOYSA-N (for free base)

Physiochemical Properties

Understanding the physiochemical profile is essential for optimizing reaction conditions and
formulation strategies. The thioether linkage significantly influences the compound's lipophilicity
and metabolic stability.

Key Properties Table
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Property Value / Description Relevance

) ) ) Indicates purity; yellowing
White to off-white crystalline T _
Appearance " suggests oxidation (sulfoxide
soli
formation).

_ High water solubility due to the
N Soluble in Water, Methanol, )
Solubility DMSO hydrochloride salt form
facilitates aqueous workups.

Typical for secondary aliphatic
pKa (Base) ~9.5 (Predicted) amines; exists as a cation at

physiological pH.

Moderate lipophilicity allows for
LogP (Base) ~2.4 (Predicted) membrane permeability in

biological assays.

) Useful for identity verification
) ) 130-135 °C (Typical for HCI ) ) i )
Melting Point via capillary melting point
salts)
apparatus.

Requires storage in a
Hygroscopicity Moderate desiccator to prevent clumping

and hydrolysis.

Synthesis & Manufacturing Protocols

The synthesis of N-Methyl-2-(phenylthio)ethanamine hydrochloride typically follows a
nucleophilic substitution pathway. The most robust method involves the alkylation of thiophenol
with a 2-chloroethylamine derivative.

Protocol: Nucleophilic Substitution Strategy

Reaction Principle: Thiophenol is deprotonated to form the highly nucleophilic thiophenolate
anion, which attacks the electrophilic carbon of 2-chloro-N-methylethylamine.

Reagents:

e Thiophenol (1.0 eq)
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e 2-Chloro-N-methylethylamine hydrochloride (1.1 eq)
e Sodium Hydroxide (2.2 eq) or Potassium Carbonate (2.5 eq)
e Solvent: Ethanol/Water (1:1) or DMF (for anhydrous conditions)
Step-by-Step Methodology:
e Preparation of Nucleophile:
o Dissolve Thiophenol (10 mmol) in Ethanol (20 mL).

o Add Sodium Hydroxide (22 mmol) dissolved in minimal water. Stir for 15 minutes at 0°C
under Nitrogen atmosphere to generate sodium thiophenolate.

o Alkylation:

o Add 2-Chloro-N-methylethylamine hydrochloride (11 mmol) portion-wise to the reaction
mixture.

o Note: The amine salt is used directly; the excess base neutralizes the HCI to free the
amine in situ.

e Reaction:

o Heat the mixture to reflux (80°C) for 4—6 hours. Monitor by TLC (Mobile phase:
DCM/MeOH 9:1) or HPLC.

o Workup:
o Cool to room temperature.[6][7] Evaporate ethanol under reduced pressure.
o Dilute residue with Water (50 mL) and extract with Dichloromethane (3 x 30 mL).

o Wash combined organic layers with 1M NaOH (to remove unreacted thiophenol) and
Brine.

o Dry over anhydrous NazSOa4 and concentrate to yield the crude free base (ail).
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o Salt Formation:
o Dissolve the crude oil in Diethyl Ether or Ethanol.
o Add 2M HCI in Ether dropwise at 0°C with vigorous stirring.

o Filter the resulting white precipitate, wash with cold Ether, and dry under vacuum.

Synthesis Pathway Diagram

Thiophenol NaOH, EtOH
(Ph-SH) I i 1 HCI/Ether
| Transition State | Reflux, -NaCl > Free Base Product Precipitation > Final Product
/+>: (SN2 Attack) | (Ph-S-CH2-CH2-NHMe) (GEEED)

2-Chloro-N-methylethylamine
(CI-CH2-CH2-NHMe)

Click to download full resolution via product page

Figure 1: Synthetic pathway for N-Methyl-2-(phenylthio)ethanamine hydrochloride via
nucleophilic substitution.

Applications in Drug Development[11]

This compound is not merely a reagent but a strategic scaffold in medicinal chemistry,
particularly for targeting monoamine transporters.

Bioisosteric Replacement Studies

In the optimization of antidepressants like Duloxetine or Atomoxetine, medicinal chemists often
explore the "chalcogen effect” by replacing the ether oxygen (-O-) with sulfur (-S-).

¢ Mechanistic Insight: The sulfur atom is larger and more lipophilic than oxygen, potentially
enhancing binding affinity to hydrophobic pockets within the Serotonin Transporter (SERT) or
Norepinephrine Transporter (NET).

o Metabolic Stability: The thioether is susceptible to S-oxidation (forming sulfoxides/sulfones),
altering the drug's half-life and polarity.
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Impurity Profiling

During the synthesis of thiophene-based drugs (e.g., Duloxetine), phenyl-analogs can appear
as impurities if phenyl-based starting materials are present. N-Methyl-2-(phenylthio)ethanamine
serves as a Reference Standard to quantify these specific impurities in quality control (QC)
assays.

Fragment-Based Drug Discovery (FBDD)

The Ph-S-CH2-CH2-N motif is a "privileged structure" in CNS drug design. It is used as a
starting fragment to build larger, more complex ligands for:

e 5-HT Receptors: Serotonin receptor modulation.
e Sigma Receptors: Ligands for Sigma-1 receptors often feature N-alkyl-arylalkylamines.

Analytical Characterization

To ensure scientific integrity, the identity and purity of the compound must be validated using
the following analytical workflow.

Analytical Specifications

Method Expected Result

Notes

1H NMR (DMSO-ds)

0 7.2-7.5 (m, 5H, Ar-H) 8 3.2 (t,
2H, S-CH3) 6 3.0 (t, 2H, N-
CH2) 6 2.6 (s, 3H, N-CHs)

The triplet splitting pattern of
the ethyl chain confirms the -
CH2CHe:z- linkage.

13C NMR

Ar-C signals (125-135 ppm), S-
CH2 (~30 ppm), N-CH2 (~48
ppm), N-CHs (~33 ppm).

Distinct shifts for carbons

adjacentto S vs. N.

Mass Spectrometry (ESI+)

[M+H]* = 168.1 m/z

Base peak corresponds to the

protonated free amine.

HPLC Purity

>98% (Area)

Column: C18; Mobile Phase:
ACN/Water (0.1% TFA);

Gradient elution.
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Analytical Workflow Diagram
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:
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'
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N
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Figure 2: Standard analytical workflow for validation of N-Methyl-2-(phenylthio)ethanamine
hydrochloride.

Safety & Handling Protocol

As a chemical intermediate, this compound requires strict adherence to safety protocols.

e Hazards:

o Skin/Eye Irritant: Causes serious eye irritation (H319) and skin irritation (H315).

o Sensitization: Potential skin sensitizer due to the reactive amine and thioether groups.
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o Odor: Thioethers often possess a strong, disagreeable sulfur odor (stench). Work in a
fume hood.

o Storage:
o Store at 2—8°C under an inert atmosphere (Argon or Nitrogen).

o Hygroscopic: Keep container tightly sealed to prevent moisture absorption which can lead
to hydrolysis or difficulty in handling.

» Disposal:

o Dispose of as hazardous chemical waste. Do not release into drains. Treat with bleach
(hypochlorite) to oxidize residual sulfur odors before disposal if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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